4-amino-2-(ethylsulfanyl)-5-(4-fluorophenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinolin-6(7H)-one

• IUPAC Name: 4-amino-2-ethylsulfanyl-5-(4-fluorophenyl)-8,8-dimethyl-5,7,9,10-tetrahydropyrimido[4,5-b]quinolin-6-one
• InChI: InChI=1S/C21H23FN4OS/c1-4-28-20-25-18(23)17-15(11-5-7-12(22)8-6-11)16-13(24-19(17)26-20)9-21(2,3)10-14(16)27/h5-8,15H,4,9-10H2,1-3H3,(H3,23,24,25,26)
• InChI Key: FXLXLXQECPKERX-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC(=C2C(C3=C(CC(CC3=O)(C)C)NC2=N1)C4=CC=C(C=C4)F)N
• Molecular Formula: C21H23FN4OS
• Molecular Weight: 398.5 g/mol

Description

4-amino-2-(ethylsulfanyl)-5-(4-fluorophenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinolin-6(7H)-one is a useful research compound. Its molecular formula is C21H23FN4OS and its molecular weight is 398.5. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Potential Applications

• One-Pot Synthesis Techniques : A study demonstrated the one-pot condensation of 5-aminouracil, aldehydes, and dimedone under microwave irradiation without catalyst, leading to the synthesis of pyrimido[5,4-b]quinolin-2,4,9-triones. This method highlights a significant approach in heterocyclic synthesis, which could be relevant to the synthesis of related compounds, potentially including the specified molecule (Shaker & Elrady, 2008).

• Antiproliferative Activity : Research focused on microwave-assisted synthesis of tetrahydropyrimido[4,5-b]quinolin-6(7H)-ones demonstrated their potential antiproliferative activity against human tumor cell lines. This suggests that structurally related compounds could also possess significant biological activities, making them valuable in the development of anticancer agents (Patel et al., 2022).

Fluorescence and Antibacterial Activity

• Fluorescent Probes for Metal Ions : A fluorescent probe based on the quinoline structure exhibited sensitivity and selectivity for Zn2+ in aqueous media, underscoring the utility of such compounds in biochemical sensing and imaging applications. The structural features facilitating fluorescence could inform the design of related molecules for similar purposes (Kim et al., 2016).

• Novel Antibacterial Agents : The design and synthesis of quinoline derivatives have led to the discovery of compounds with potent antibacterial activities. This suggests a potential application area for the compound , especially if structural analogs share similar biological properties (Kuramoto et al., 2003).